Cas no 796090-28-3 (3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL)-)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL)-
• CAS No: 796090-28-3
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 3299626
• PubChem ID: 11183716
• Update Time: 2025-08-02

3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL)-
• 5-Chloro-4-(trifluoromethyl)nicotinic acid
• 796090-28-3
• MFCD09863905
• AKOS005208035
• AB53796
• 5-chloro-4-(trifluoromethyl)pyridine-3-carboxylic Acid
• s10268
• 5-Chloro-4-(trifluoromethyl)-3-pyridinecarboxylic acid
• DTXSID501211435

• Inchi： 1S/C7H3ClF3NO2/c8-4-2-12-1-3(6(13)14)5(4)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： RIJPVCHVTGJIJX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 224.9804405g/mol
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL)-

Introduction to 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) (CAS No. 796090-28-3)

3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL), also known as 5-chloro-4-(trifluoromethyl)picolinic acid, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, identified by its CAS number 796090-28-3, has gained attention due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

The molecular formula of 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) is C₉H₄ClF₃N₂O₂, and its molecular weight is approximately 250.58 g/mol. The compound is characterized by a pyridine ring substituted with a carboxylic acid group, a chlorine atom, and a trifluoromethyl group. These functional groups contribute to its unique chemical and biological properties, making it an attractive candidate for various research applications.

In terms of physical properties, 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) is a white to off-white solid at room temperature. It is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. The compound's stability under different conditions is an important consideration for its practical applications in laboratory settings.

The synthesis of 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) has been reported using several methods. One common approach involves the reaction of 4-chloro-5-trifluoromethylpyridine with an appropriate carboxylic acid derivative. This method typically yields high purity products and can be scaled up for industrial production. Another synthetic route involves the cyclization of a suitable precursor followed by functional group transformations to achieve the desired structure.

In recent years, significant research has been conducted on the biological activities of 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL). Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, making it a promising lead compound for drug development.

The mechanism of action of 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism involves the modulation of signaling pathways that are crucial for inflammation and cancer progression. For example, it may interfere with the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses.

Beyond its potential therapeutic applications, 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the development of novel compounds with enhanced biological activities. Researchers have utilized this compound to synthesize derivatives with improved pharmacological profiles and reduced side effects.

In conclusion, 3-PYRIDINECARBOXYLIC ACID, 5-CHLORO-4-(TRIFLUOROMETHYL) (CAS No. 796090-28-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in the scientific community.